Cas no 2828439-43-4 (3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a boronic ester derivative featuring a benzamide scaffold with a chloro substituent. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The presence of the pinacol boronate group enhances stability and handling under ambient conditions, while the chloro and benzamide functionalities offer additional sites for further derivatization. Its well-defined reactivity profile makes it valuable in pharmaceutical and agrochemical research, particularly for constructing complex aromatic systems. The compound is typically characterized by high purity and consistent performance in catalytic transformations.

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide structure

2828439-43-4 structure

Product Name:3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

CAS No:2828439-43-4

MF:C₁₃H₁₇BClNO₃

MW:281.54

CID:5140762

PubChem ID:133667395

Update Time:2025-10-21

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- F76055
- 2828439-43-4
- 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- Inchi： 1S/C13H17BClNO3/c1-12(2)13(3,4)19-14(18-12)9-5-8(11(16)17)6-10(15)7-9/h5-7H,1-4H3,(H2,16,17)
- InChI Key： CDLLSDLLGCEOQV-UHFFFAOYSA-N
- SMILES： C1(C(OB(O1)C1C=C(Cl)C=C(C(N)=O)C=1)(C)C)(C)C

Computed Properties

Exact Mass: 281.0990013g/mol
Monoisotopic Mass: 281.0990013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.6Å²

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P024HSS-100mg	3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	2828439-43-4	97%	100mg	$17.00	2023-12-17
1PlusChem	1P024HSS-250mg	3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	2828439-43-4	97%	250mg	$28.00	2023-12-17
1PlusChem	1P024HSS-1g	3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide	2828439-43-4	97%	1g	$74.00	2023-12-17

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

Research Brief on 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS: 2828439-43-4)

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS: 2828439-43-4) is a boronic acid derivative that has recently gained attention in medicinal chemistry and drug discovery. This compound belongs to the class of arylboronic esters, which are widely used as intermediates in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl compounds. The presence of both the benzamide moiety and the boronic ester group makes this molecule particularly interesting for pharmaceutical applications, especially in the development of protease inhibitors and kinase-targeted therapies.

Recent studies have focused on the synthetic applications and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the boronic ester functionality to efficiently construct the core structure of potential BTK inhibitors through palladium-catalyzed cross-coupling reactions, achieving excellent yields and purity.

In terms of biological activity, preliminary screening data from a 2022 study published in Bioorganic & Medicinal Chemistry Letters indicated that derivatives of 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide show promising inhibitory activity against several cancer-related protein kinases. The benzamide portion of the molecule appears to contribute significantly to the binding affinity, while the boronic ester group offers opportunities for further structural modifications.

The compound's physicochemical properties have also been investigated. A 2023 computational study published in Molecular Pharmaceutics analyzed its drug-like characteristics, including solubility, lipophilicity, and metabolic stability. The results suggest that while the compound has favorable properties for drug development, the boronic ester moiety may require protection or modification to improve metabolic stability in vivo.

Current research directions include exploring the use of this compound in PROTAC (Proteolysis Targeting Chimera) development, as the boronic acid functionality can potentially serve as a warhead for targeting specific proteins for degradation. Several pharmaceutical companies have included derivatives of this compound in their early-stage drug discovery pipelines, particularly for oncology and inflammatory disease applications.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide with higher yields and purity. A 2023 patent application describes an improved catalytic system for its synthesis that reduces byproduct formation and enables scale-up to kilogram quantities.

Future research is expected to further explore the therapeutic potential of this compound and its derivatives, particularly in combination with emerging drug delivery technologies. The unique combination of structural features in this molecule continues to make it a valuable scaffold for medicinal chemistry research and drug discovery efforts.